Cas no 27512-24-9 (3-Furancarbonitrile,2-amino-4,5-dihydro-)

• Product Name: 3-Furancarbonitrile,2-amino-4,5-dihydro-
• CAS No: 27512-24-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 251251
• PubChem ID: 13416956
• Update Time: 2025-07-18

3-Furancarbonitrile,2-amino-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile,2-amino-4,5-dihydro-
• 5-amino-2,3-dihydrofuran-4-carbonitrile
• 2-Amino-3-cyano-4,5-dihydrofuran
• 2-Amino-4,5-dihydro-3-furancarbonitrile
• 3-Furonitrile,2-amino-4,5-dihydro- (8CI)
• AKOS006342727
• SB61530
• 3-Furancarbonitrile,2-amino-4,5-dihydro-(9CI)
• SCHEMBL13280909
• CS-0336074
• DTXSID40540157
• DLYTVYBGYYTXGF-UHFFFAOYSA-N
• 5-amino-2, 3-dihydrofuran-4-carbonitrile
• 27512-24-9
• 2-Amino-4,5-dihydrofuran-3-carbonitrile

• Inchi： 1S/C5H6N2O/c6-3-4-1-2-8-5(4)7/h1-2,7H2
• InChI Key： DLYTVYBGYYTXGF-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)CC1)N

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans

Additional information on 3-Furancarbonitrile,2-amino-4,5-dihydro-

Introduction to 3-Furancarbonitrile, 2-amino-4,5-dihydro- (CAS No. 27512-24-9)

3-Furancarbonitrile, 2-amino-4,5-dihydro- (CAS No. 27512-24-9) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Amino-4,5-dihydrofuran-3-carbonitrile, is characterized by its unique structural features and chemical properties, making it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of 3-Furancarbonitrile, 2-amino-4,5-dihydro- is C₅H₇N₂O, and its molecular weight is approximately 109.12 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its structural features include a five-membered furan ring with a cyano group and an amino group attached to the 3-position and 2-position, respectively.

In recent years, 3-Furancarbonitrile, 2-amino-4,5-dihydro- has gained significant attention due to its potential in the development of novel therapeutic agents. The presence of the cyano and amino groups provides multiple sites for chemical modification, enabling researchers to explore a diverse range of derivatives with enhanced biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-Furancarbonitrile, 2-amino-4,5-dihydro- as a scaffold for the design of selective inhibitors of the enzyme cyclooxygenase-2 (COX-2). COX-2 inhibitors are widely used in the treatment of chronic inflammatory conditions such as osteoarthritis and rheumatoid arthritis. The researchers synthesized several derivatives of 3-Furancarbonitrile, 2-amino-4,5-dihydro- and evaluated their inhibitory activity against COX-2. The results demonstrated that certain derivatives exhibited high selectivity and potency towards COX-2 inhibition without affecting COX-1 activity, thereby reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

Beyond its applications in anti-inflammatory drug development, 3-Furancarbonitrile, 2-amino-4,5-dihydro- has also shown promise in cancer research. A study published in Cancer Research in 2019 explored the antitumor effects of a series of derivatives derived from this compound. The researchers found that these derivatives were effective in inhibiting the growth of various cancer cell lines, including those derived from breast cancer and colon cancer. Mechanistic studies revealed that these compounds induced apoptosis by modulating key signaling pathways involved in cell survival and proliferation.

The versatility of 3-Furancarbonitrile, 2-amino-4,5-dihydro- extends beyond its direct biological activities. It serves as an important intermediate in the synthesis of other bioactive molecules. For example, it can be used as a starting material for the preparation of heterocyclic compounds with diverse biological activities. One such application involves the synthesis of pyrazole derivatives, which have been shown to possess antiviral properties against various viral infections.

In addition to its medicinal applications, 3-Furancarbonitrile, 2-amino-4,5-dihydro- has also been studied for its potential use in materials science. Research published in Advanced Materials in 2018 demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique combination of functional groups in 3-Furancarbonitrile, 2-amino-4,5-dihydro- allows for the formation of strong intermolecular interactions within the polymer network, leading to improved performance characteristics.

The synthesis of 3-Furancarbonitrile, 2-amino-4,5-dihydro- can be achieved through various routes depending on the desired scale and purity requirements. One common method involves the cyclization of an appropriate nitrile precursor followed by reduction to form the dihydrofuran ring. Another approach involves the reaction of a furan derivative with a cyano-containing reagent under suitable conditions to introduce the cyano group at the desired position.

In conclusion, 3-Furancarbonitrile, 2-amino-4,5-dihydro- (CAS No. 27512-24-9) is a multifaceted compound with significant potential in various fields including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials.